Cas no 954581-15-8 (2-methyl-6-(propan-2-yl)benzene-1-sulfonyl chloride)

• Product Name: 2-methyl-6-(propan-2-yl)benzene-1-sulfonyl chloride
• CAS No: 954581-15-8
• MF: C₁₀H₁₃ClO₂S
• MW: 232.727020978928
• MDL: MFCD09741690
• CID: 5249181
• Update Time: 2025-10-31

2-methyl-6-(propan-2-yl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 2-methyl-6-(1-methylethyl)-
• 2-methyl-6-(propan-2-yl)benzene-1-sulfonyl chloride

• MDL： MFCD09741690
• Inchi： 1S/C10H13ClO2S/c1-7(2)9-6-4-5-8(3)10(9)14(11,12)13/h4-7H,1-3H3
• InChI Key： SVRSVLSCINHXGF-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=C(C(C)C)C=CC=C1C

Additional information on 2-methyl-6-(propan-2-yl)benzene-1-sulfonyl chloride

Introduction to 2-methyl-6-(propan-2-yl)benzene-1-sulfonyl chloride (CAS No. 954581-15-8) and Its Emerging Applications in Chemical Biology

2-methyl-6-(propan-2-yl)benzene-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 954581-15-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This sulfonyl chloride derivative of benzene exhibits a distinct methyl and isopropyl substitution pattern, which contributes to its reactivity and potential utility in synthetic chemistry, pharmaceutical research, and material science. The compound's molecular structure, characterized by a sulfonyl chloride group at the para position relative to the methyl substituent, makes it a valuable intermediate in the synthesis of various biologically active molecules.

The sulfonyl chloride functional group is known for its high reactivity, particularly in nucleophilic substitution reactions, where it serves as an excellent electrophile. This property is particularly useful in the synthesis of sulfonamides, sulfonates, and other derivatives that are prevalent in medicinal chemistry. The presence of both a methyl and an isopropyl group on the aromatic ring further influences the electronic distribution and steric environment of the molecule, making it a versatile building block for constructing more complex structures.

In recent years, there has been a surge in research focused on aromatic sulfonyl chlorides due to their applications in drug discovery and development. For instance, studies have demonstrated the utility of such compounds in generating protease inhibitors, which are critical for treating diseases such as cancer and inflammation. The 2-methyl-6-(propan-2-yl)benzene-1-sulfonyl chloride molecule can be readily converted into sulfonamides by reacting with amines, providing a straightforward route to novel pharmacophores. These sulfonamides have shown promise as inhibitors of enzymes involved in pathogenic processes.

Moreover, the compound's structural features make it an attractive candidate for material science applications. For example, researchers have explored its use in the development of liquid crystals and organic semiconductors. The aromatic ring system contributes to planar molecular geometry, which is desirable for materials that require ordered arrangements at the molecular level. Additionally, the sulfonyl chloride group can be used to introduce polar functionalities into polymers, enhancing their solubility or interactions with biological targets.

Recent advancements in computational chemistry have also highlighted the potential of 2-methyl-6-(propan-2-yl)benzene-1-sulfonyl chloride as a scaffold for drug design. Molecular modeling studies indicate that this compound can effectively interact with biological targets by occupying specific binding pockets through hydrophobic and electrostatic interactions. Such insights have guided experimental efforts to optimize its derivatives for improved efficacy and selectivity. For instance, modifications aimed at enhancing binding affinity or reducing off-target effects have been explored using both experimental and computational approaches.

The synthesis of 2-methyl-6-(propan-2-yl)benzene-1-sulfonyl chloride typically involves Friedel-Crafts alkylation followed by sulfonylation of the resulting intermediate. This two-step process highlights the compound's role as a key intermediate in multi-step synthetic routes. The reaction conditions must be carefully controlled to ensure high yield and purity, as side reactions can lead to undesired byproducts. Advances in catalytic systems have improved the efficiency of these transformations, making large-scale production more feasible.

In conclusion, 2-methyl-6-(propan-2-yl)benzene-1-sulfonyl chloride (CAS No. 954581-15-8) represents a significant advancement in chemical biology due to its structural versatility and reactivity. Its applications span across pharmaceuticals, materials science, and computational chemistry, underscoring its importance as a research tool and industrial intermediate. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play a crucial role in shaping future developments in these fields.